2-Methoxy-1-(8-azaspiro[4.5]decan-8-yl)ethan-1-one

• Molecular Formula: C12H21NO2
• Molecular Weight: 211.30 g/mol
• IUPAC Name: 1-(8-azaspiro[4.5]decan-8-yl)-2-methoxyethanone
• InChI: InChI=1S/C12H21NO2/c1-15-10-11(14)13-8-6-12(7-9-13)4-2-3-5-12/h2-10H2,1H3
• InChI Key: SSBLFINJCDQXTI-UHFFFAOYSA-N
• Canonical SMILES: COCC(=O)N1CCC2(CCCC2)CC1

Description

2-Methoxy-1-(8-azaspiro[4.5]decan-8-yl)ethan-1-one is a chemical compound with the molecular formula C12H21NO2. This compound belongs to the class of spiro compounds, which are characterized by a unique structure where two rings are connected through a single atom. The presence of the azaspiro structure in this compound makes it an interesting subject for various scientific studies.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methoxy-1-(8-azaspiro[4.5]decan-8-yl)ethan-1-one can be achieved through several synthetic routes. One common method involves the reaction of tetrahydropyran-4-carbonitrile with 1-bromo-2-fluoroethane under specific conditions . This reaction typically requires a catalyst and is carried out under controlled temperature and pressure to ensure the desired product is obtained.

Industrial Production Methods

In an industrial setting, the production of 2-Methoxy-1-(8-azaspiro[4.5]decan-8-yl)ethan-1-one may involve large-scale synthesis using similar reagents and conditions as in laboratory synthesis. The process is optimized for higher yield and purity, often involving additional purification steps such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

2-Methoxy-1-(8-azaspiro[4.5]decan-8-yl)ethan-1-one undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: The compound can be reduced using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: This involves the replacement of one functional group with another, typically using reagents like halogens or nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Halogens, nucleophiles.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield a ketone or an aldehyde, while reduction could produce an alcohol.

Scientific Research Applications

2-Methoxy-1-(8-azaspiro[4.5]decan-8-yl)ethan-1-one has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activity and interactions with various biomolecules.

Medicine: Investigated for its potential therapeutic properties, including its role as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Methoxy-1-(8-azaspiro[4.5]decan-8-yl)ethan-1-one involves its interaction with specific molecular targets and pathways. The compound may bind to certain enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• 3-Methoxy-1-oxa-8-azaspiro[4.5]decane hydrochloride
• 8-oxa-2-azaspiro[4.5]decane
• 8-methoxy-2,4-dioxo-1,3-diazaspiro[4.5]decane

Uniqueness

2-Methoxy-1-(8-azaspiro[4.5]decan-8-yl)ethan-1-one is unique due to its specific spiro structure and the presence of the methoxy group, which can influence its reactivity and interactions with other molecules. This uniqueness makes it a valuable compound for various research and industrial applications.

Biological Activity

2-Methoxy-1-(8-azaspiro[4.5]decan-8-yl)ethan-1-one is a compound of interest due to its potential biological activities, particularly in the context of neurological disorders and as a receptor ligand. This article reviews the current understanding of its biological activity, including synthesis, receptor interactions, and pharmacological effects.

Compound Overview

The molecular structure of 2-Methoxy-1-(8-azaspiro[4.5]decan-8-yl)ethan-1-one can be represented by the following molecular formula:

Property	Value
Molecular Formula	C$_{10}$H$_{18}$N$_{2}$O$_{2}$
Molecular Weight	198.26 g/mol
CAS Number	2137506-92-2

Synthesis

The synthesis of 2-Methoxy-1-(8-azaspiro[4.5]decan-8-yl)ethan-1-one typically involves multi-step organic reactions that incorporate various reagents to construct the spirocyclic structure. The specific methods may vary, but they often utilize established synthetic pathways for azaspiro compounds.

Receptor Affinity

Research indicates that compounds structurally related to 2-Methoxy-1-(8-azaspiro[4.5]decan-8-yl)ethan-1-one exhibit significant affinity for muscarinic receptors, particularly M1 and M2 subtypes. A study highlighted the synthesis of related compounds that demonstrated potent muscarinic activities in vitro and in vivo, showing potential for treating conditions such as Alzheimer's disease by ameliorating cognitive impairments induced by scopolamine .

Pharmacological Effects

Several studies have documented the pharmacological effects associated with compounds in this class, including:

• Cognitive Enhancement : Compounds similar to 2-Methoxy-1-(8-azaspiro[4.5]decan-8-yl)ethan-1-one have shown promise in enhancing cognitive function in animal models.
• Cholinergic Activity : The compound's interaction with cholinergic systems suggests potential applications in treating dementia and other cognitive disorders .

Case Studies

A notable case study involved the evaluation of a structurally similar compound that demonstrated significant anti-amnesic activity while minimizing cholinergic side effects such as hypothermia and tremors . This highlights the therapeutic potential of these compounds in neurological applications.

Structure-Activity Relationship (SAR)

The structure-activity relationship for spirocyclic compounds has been extensively studied, revealing that modifications to the azaspiro framework can significantly influence receptor selectivity and biological activity. For instance, certain analogues showed preferential affinity for M1 receptors, which are implicated in memory and learning processes .